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Compound of Interest

Compound Name: Trimethylammonium formiate
CAS No.: 58828-90-3
Cat. No.: B1597018
Get Quote
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Executive Summary

Trimethylammonium formate (TMAF) is a protic ionic liquid (PIL) and a critical reagent in
organic synthesis, specifically within the domain of transfer hydrogenation and reductive
amination. While often overshadowed by its inorganic counterpart (ammonium formate) in
standard Leuckart-Wallach protocols, TMAF offers distinct solubility profiles and volatility
characteristics that make it valuable in specific catalytic cycles and analytical applications (LC-
MS).

This guide provides a rigorous examination of the TMAF physicochemical architecture, its
mechanistic role in hydride transfer, and validated protocols for its synthesis and handling in a
research environment.

Chemical Identity & Structural Dynamics[1]
Nomenclature and Formula

¢ |UPAC Name:
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-Trimethylammonium formate

e Common Synonyms: Trimethylammonium formiate (archaic/European), TMAF, Formic
acid trimethylamine salt.

e CAS Number: 58828-90-3 (Salt form); often generated in situ from 75-50-3 (Trimethylamine)
and 64-18-6 (Formic acid).

e Molecular Formula:

[1]

o Stoichiometry: 1:1 molar association of Trimethylamine (TMA) and Formic Acid (FA).

Molecular Geometry and Hydrogen Bonding

Unlike simple inorganic salts, TMAF exists in a dynamic equilibrium characteristic of Protic
lonic Liquids (PILs). The structure is defined by a strong, asymmetric hydrogen bond between
the ammonium proton and the formate oxygen.

Key Structural Features:
e Cation: The trimethylammonium cation

is bulky and hydrophobic, disrupting the lattice energy and lowering the melting point
compared to ammonium formate.

e Anion: The formate anion

acts as the hydrogen bond acceptor.

e |nteraction: The

interaction is the primary cohesive force. In the presence of excess formic acid,
supramolecular clusters (e.g.,

) can form, altering viscosity and conductivity.

Physicochemical Properties Table
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Property

Value | Characteristic

Relevance

Molecular Weight

105.14 g/mol

Stoichiometric calculations

Physical State

Viscous oil or hygroscopic

solid

PIL behavior; difficult to

crystallize anhydrously

Often supercools to room temp

Melting Point ~96-98 °C (anhydrous) o
liquid

B High: Water, MeOH, EtOH, o

Solubility Phase transfer catalysis utility
CHCI3

pH (1M aq) ~6.5-7.5 Buffer capacity in LC-MS

- Sublimable (dissociates to
Volatility Moderate

gases)

Synthesis & Preparation Protocol

Context: Commercial TMAF is often expensive or of variable purity due to hygroscopicity. In

situ preparation or fresh isolation is recommended for sensitive catalytic applications.

Validated Preparation Protocol (Exothermic Control)

Safety Pre-requisites:

o Trimethylamine (TMA): Gas or aqueous solution (typically 40-50%). Highly volatile, fishy

odor, toxic. Work in a fume hood.

e Formic Acid: Corrosive, lachrymator.

Step-by-Step Methodology:

e Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, an internal

thermometer, and a pressure-equalizing addition funnel. Place the flask in an ice-water bath

(
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Amine Charge: Charge the flask with Trimethylamine solution (e.g., 40% wt in

, 50 mmol).

Acid Addition: Fill the addition funnel with Formic Acid (98%, 50 mmol).

o Critical Control: Add formic acid dropwise to the amine.[2] The reaction is an acid-base
neutralization and is highly exothermic. Maintain internal temperature

to prevent TMA volatilization.

Equilibration: Once addition is complete, remove the ice bath and stir at room temperature
for 1 hour.

Isolation (for Anhydrous Applications):
o Rotary evaporate the water at

under reduced pressure (20 mbar).

o Azeotropic Drying: Add toluene (50 mL) and re-evaporate to remove trace water.

o Result: A viscous, colorless to pale yellow oil or hygroscopic solid (TMAF). Store under
Argon/Nitrogen.

Mechanistic Applications in Synthesis
The Leuckart-Wallach & Eschweiler-Clarke Nexus

While the classic Leuckart-Wallach reaction uses ammonium formate to convert ketones to
primary amines, Trimethylammonium Formate is mechanistically central to the Eschweiler-
Clarke reaction (methylation of amines) and Transfer Hydrogenation.

In these systems, the formate anion acts as a hydride donor. The trimethylammonium counter-
ion provides solubility in organic phases that simple ammonium salts cannot achieve,
facilitating the reaction in non-polar solvents.

Mechanism: Formate-Mediated Hydride Transfer
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The following diagram illustrates the mechanism where TMAF acts as a hydride source to
reduce an iminium ion (intermediate in reductive amination).

|
! Key Transformation
I

HCOO- attacks |
Trimethylammonium Heat Dissociation Iminium C=N Hydride Transfer C-H bond forms Decarboxylation
Formate (TMAF) (Equilibrium) H (Rate Limiting) (-CO2)
] I

Irreversible Reduced Amine
+TMA

Click to download full resolution via product page

Figure 1: Mechanistic pathway of formate-mediated reduction. The formate anion delivers a
hydride (

) to the electrophilic center, releasing

as the thermodynamic driving force.

Protocol: Transfer Hydrogenation of Imines

Application: Reduction of imines to amines without high-pressure

gas.

e Substrate: Dissolve the imine (1.0 eq) in dry Acetonitrile.

e Reagent: Add TMAF (1.5 - 2.0 eq).

o Catalyst (Optional): For difficult substrates, add 1 mol% Ruthenium catalyst (e.g.,
).

e Reaction: Reflux (

) for 4-12 hours. Monitor
evolution.

o Workup: Basify with NaOH (aq) to liberate the free amine and extract with DCM.
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Analytical Utility: LC-MS Volatile Buffers

TMAF is utilized in Liquid Chromatography-Mass Spectrometry (LC-MS) when specific pH
control or ion-pairing is required, though it is less common than ammonium formate/acetate.

Advantages vs. Disadvantages

TMAF
Feature (Trimethylammonium Ammonium Formate

Formate)

Buffered ~6.5 (higher than o
pH Range ] ) ~3.8 (acidic)
formic acid alone)

. Good (Dissociates to TMA +
Volatility EA ) Excellent
gases

High Risk: TMA is highly basic

and ionizes strongly (
lon Suppression Low Risk
m/z 60), potentially

suppressing analyte signal.

Acts as an ion-pairing reagent
Selectivity for acidic analytes General purpose

(nucleotides, acidic peptides).

Recommendation: Use TMAF only when analyzing anionic/acidic compounds in negative mode
ESI, where the TMA cation can form neutral ion pairs to improve retention on C18 columns, or
when a neutral volatile buffer is strictly required.

Safety & Handling (E-E-A-T)

o Toxicity: TMAF dissociates into Trimethylamine (TMA). TMA is a severe irritant to
eyes/respiratory tract and has a low odor threshold (fishy smell).

o Corrosivity: The formate component can act corrosively if hydrolyzed to free formic acid.

» Storage: Hygroscopic. Store in a desiccator. If the oil turns dark yellow/brown, it indicates
oxidation of the amine; repurify or discard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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